Cas no 2138054-86-9 (n-(Azocan-4-yl)-2-nitrobenzene-1-sulfonamide)
n-(Azocan-4-yl)-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-1169420
- n-(azocan-4-yl)-2-nitrobenzene-1-sulfonamide
- 2138054-86-9
- n-(Azocan-4-yl)-2-nitrobenzene-1-sulfonamide
-
- Inchi: 1S/C13H19N3O4S/c17-16(18)12-6-1-2-7-13(12)21(19,20)15-11-5-3-4-9-14-10-8-11/h1-2,6-7,11,14-15H,3-5,8-10H2
- InChI Key: FWSDVHGOJOQSPY-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NC1CCNCCCC1)(=O)=O
Computed Properties
- Exact Mass: 313.10962727g/mol
- Monoisotopic Mass: 313.10962727g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 112Ų
n-(Azocan-4-yl)-2-nitrobenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1169420-1.0g |
2138054-86-9 | 1g |
$0.0 | 2023-06-08 | |||
| Enamine | EN300-1169420-50mg |
2138054-86-9 | 50mg |
$707.0 | 2023-10-03 | |||
| Enamine | EN300-1169420-100mg |
2138054-86-9 | 100mg |
$741.0 | 2023-10-03 | |||
| Enamine | EN300-1169420-250mg |
2138054-86-9 | 250mg |
$774.0 | 2023-10-03 | |||
| Enamine | EN300-1169420-500mg |
2138054-86-9 | 500mg |
$809.0 | 2023-10-03 | |||
| Enamine | EN300-1169420-1000mg |
2138054-86-9 | 1000mg |
$842.0 | 2023-10-03 | |||
| Enamine | EN300-1169420-2500mg |
2138054-86-9 | 2500mg |
$1650.0 | 2023-10-03 | |||
| Enamine | EN300-1169420-5000mg |
2138054-86-9 | 5000mg |
$2443.0 | 2023-10-03 | |||
| Enamine | EN300-1169420-10000mg |
2138054-86-9 | 10000mg |
$3622.0 | 2023-10-03 |
n-(Azocan-4-yl)-2-nitrobenzene-1-sulfonamide Related Literature
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on n-(Azocan-4-yl)-2-nitrobenzene-1-sulfonamide
Research Briefing on n-(Azocan-4-yl)-2-nitrobenzene-1-sulfonamide (CAS: 2138054-86-9): Recent Advances and Applications
The compound n-(Azocan-4-yl)-2-nitrobenzene-1-sulfonamide (CAS: 2138054-86-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging roles in drug discovery and development.
Recent studies have highlighted the compound's utility as a versatile intermediate in the synthesis of novel sulfonamide-based therapeutics. Sulfonamides are a critical class of compounds in medicinal chemistry, known for their broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. The incorporation of the azocane ring and nitrobenzene moiety in n-(Azocan-4-yl)-2-nitrobenzene-1-sulfonamide enhances its reactivity and binding affinity, making it a promising candidate for further exploration.
One of the key breakthroughs in the study of this compound is its application in targeted protein degradation. Researchers have demonstrated that n-(Azocan-4-yl)-2-nitrobenzene-1-sulfonamide can serve as a warhead in proteolysis-targeting chimeras (PROTACs), facilitating the selective degradation of disease-related proteins. This approach has shown promise in preclinical models of cancer, where the compound's ability to induce protein degradation has led to significant tumor regression.
In addition to its role in PROTACs, recent investigations have explored the compound's potential as an inhibitor of specific enzymatic pathways. For instance, studies have identified its inhibitory effects on carbonic anhydrases, a family of enzymes implicated in various pathological conditions, including glaucoma and cancer. The nitrobenzene sulfonamide moiety appears to play a crucial role in this inhibition, interacting with the enzyme's active site to disrupt its function.
The synthesis of n-(Azocan-4-yl)-2-nitrobenzene-1-sulfonamide has also been optimized in recent years, with researchers developing more efficient and scalable routes. These advancements have facilitated the production of the compound in higher yields and purity, enabling its broader application in both academic and industrial settings. Notably, the use of green chemistry principles in its synthesis has reduced environmental impact, aligning with the growing emphasis on sustainable drug development.
Despite these promising developments, challenges remain in the clinical translation of n-(Azocan-4-yl)-2-nitrobenzene-1-sulfonamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's unique chemical properties and demonstrated biological activities position it as a valuable tool for future research in chemical biology and drug discovery.
In conclusion, n-(Azocan-4-yl)-2-nitrobenzene-1-sulfonamide (CAS: 2138054-86-9) represents a compelling area of study in the intersection of chemistry and biology. Its diverse applications, from protein degradation to enzyme inhibition, underscore its potential as a multifunctional agent in therapeutic development. Continued research into its mechanisms and optimization of its pharmacological profile will be essential to unlocking its full potential in the clinic.
2138054-86-9 (n-(Azocan-4-yl)-2-nitrobenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)